4-Bromo-3-cyclopropoxy-5-iodopyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Bromo-3-cyclopropoxy-5-iodopyridine is a halogenated pyridine derivative characterized by a pyridine ring substituted with bromine (Br) at position 4, a cyclopropoxy group (-O-cyclopropane) at position 3, and iodine (I) at position 4. This compound’s unique substitution pattern combines steric bulk (cyclopropoxy), electron-withdrawing halogens (Br, I), and positional selectivity, making it valuable in medicinal chemistry, agrochemical synthesis, and material science. Its reactivity is influenced by the electronic effects of halogens and the steric hindrance of the cyclopropoxy group, enabling selective cross-coupling reactions (e.g., Suzuki-Miyaura) and nucleophilic substitutions .
Properties
Molecular Formula |
C8H7BrINO |
|---|---|
Molecular Weight |
339.96 g/mol |
IUPAC Name |
4-bromo-3-cyclopropyloxy-5-iodopyridine |
InChI |
InChI=1S/C8H7BrINO/c9-8-6(10)3-11-4-7(8)12-5-1-2-5/h3-5H,1-2H2 |
InChI Key |
BPWVZOAPXGGTSW-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CN=CC(=C2Br)I |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Bromo-3-cyclopropoxy-5-iodopyridine typically involves the halogenation of pyridine derivatives. One common method involves the bromination and iodination of 3-cyclopropoxy-pyridine. The reaction conditions often include the use of bromine and iodine reagents in the presence of catalysts such as palladium or copper complexes .
Industrial Production Methods
Industrial production of 4-Bromo-3-cyclopropoxy-5-iodopyridine may involve multi-step synthesis processes, starting from commercially available pyridine derivatives. The process includes halogenation, cyclopropoxylation, and purification steps to achieve high yields and purity .
Chemical Reactions Analysis
Types of Reactions
4-Bromo-3-cyclopropoxy-5-iodopyridine undergoes various chemical reactions, including:
Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the bromine or iodine atoms are replaced by other nucleophiles.
Coupling Reactions: It can undergo coupling reactions with amines, heterocycles, and amides, facilitated by palladium or copper catalysts.
Common Reagents and Conditions
Reagents: Common reagents include bromine, iodine, palladium, copper complexes, and various nucleophiles.
Major Products
The major products formed from these reactions depend on the specific nucleophiles and reaction conditions used. For example, coupling with amines can yield aminopyridine derivatives, which are valuable intermediates in pharmaceutical synthesis .
Scientific Research Applications
4-Bromo-3-cyclopropoxy-5-iodopyridine has several scientific research applications:
Mechanism of Action
The mechanism of action of 4-Bromo-3-cyclopropoxy-5-iodopyridine involves its ability to participate in various chemical reactions, leading to the formation of biologically active molecules. The compound can interact with molecular targets such as enzymes and receptors, modulating their activity and influencing biological pathways .
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional uniqueness of 4-Bromo-3-cyclopropoxy-5-iodopyridine is best understood through comparison with analogous pyridine derivatives. Below is a detailed analysis:
Table 1: Structural and Functional Comparison
| Compound Name | Substituents (Positions) | Key Properties/Applications | Reference |
|---|---|---|---|
| 4-Bromo-3-cyclopropoxy-5-iodopyridine | Br (4), cyclopropoxy (3), I (5) | High reactivity in cross-coupling; used in drug discovery for dual halogenation advantages | |
| 4-Bromo-3-chloro-5-cyclopropoxypyridine | Br (4), Cl (3), cyclopropoxy (5) | Lower steric hindrance; used in agrochemical intermediates | |
| 2-Bromo-5-iodopyridine | Br (2), I (5) | Simpler structure; limited steric effects; common in OLED material synthesis | |
| 4-Cyclopropoxy-3-iodo-5-isopropoxypyridine | cyclopropoxy (4), I (3), isopropoxy (5) | Enhanced lipophilicity; explored in kinase inhibitor development | |
| 3-Bromo-5-iodopyridine-4-carboxylic acid | Br (3), I (5), COOH (4) | Dual halogenation + carboxyl group; used in metal-organic frameworks (MOFs) |
Key Findings from Comparative Studies
Reactivity in Cross-Coupling Reactions: The iodine atom at position 5 in 4-Bromo-3-cyclopropoxy-5-iodopyridine undergoes selective coupling in Sonogashira or Ullmann reactions, whereas bromine at position 4 remains inert under milder conditions. This contrasts with 4-Bromo-3-chloro-5-cyclopropoxypyridine, where chlorine’s lower leaving-group ability limits coupling efficiency .
Steric and Electronic Effects :
- The cyclopropoxy group at position 3 introduces significant steric hindrance, reducing nucleophilic attack rates compared to simpler analogs like 2-Bromo-5-iodopyridine. However, this hindrance improves selectivity in Suzuki-Miyaura couplings .
Biological Activity: Dual halogenation (Br and I) enhances interactions with hydrophobic enzyme pockets. For example, 4-Bromo-3-cyclopropoxy-5-iodopyridine shows higher binding affinity to tyrosine kinases compared to mono-halogenated derivatives like 4-Cyclopropoxy-3-iodo-5-isopropoxypyridine .
Solubility and Stability :
- The cyclopropoxy group marginally improves solubility in polar aprotic solvents (e.g., DMF) compared to alkyloxy analogs. However, iodine’s susceptibility to photodegradation necessitates dark storage conditions, unlike bromine-only compounds .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
